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Compound of Interest

Compound Name: 3,4-Dibromobenzoic acid

Cat. No.: B1298454

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Logistical Information for the Handling and Disposal of 3,4-Dibromobenzoic Acid.

This guide provides critical safety protocols and operational procedures for the handling of 3,4-
Dibromobenzoic acid. Adherence to these guidelines is essential for ensuring a safe
laboratory environment and minimizing risks associated with this chemical.

Hazard Identification and Classification

3,4-Dibromobenzoic acid is a compound that necessitates careful handling due to its potential
health hazards. The Globally Harmonized System of Classification and Labelling of Chemicals
(GHS) identifies it with the following hazard statements:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Proper personal protective equipment (PPE) and adherence to handling and disposal protocols
are mandatory to mitigate these risks.

Quantitative Safety Data
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Parameter Information Source
CAS Number 619-03-4 [2][3]
Molecular Formula C7H4Br20:2 [1][3]
Molecular Weight 279.91 g/mol [11[3]

Acute Toxicity, Oral (Category
4); Skin Irritation (Category 2);
Serious Eye Irritation

Hazard Classifications (Category 2); Specific Target [1]
Organ Toxicity - Single
Exposure (Category 3,
Respiratory tract irritation)

Dispose of contents/container
Disposal Recommendation to an approved waste disposal [41[5]

plant.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is crucial to prevent exposure. The following
PPE is mandatory when handling 3,4-Dibromobenzoic acid:
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PPE Category Specification Standard Compliance

Tightly fitting safety goggles or  OSHA 29 CFR 1910.133 or

Eye and Face Protection ,
chemical safety goggles. European Standard EN166.[6]

Chemical-impermeable gloves. o
EU Directive 89/686/EEC and

Hand Protection Gloves must be inspected prior
the standard EN 374.[2]

to use.

Fire/flame resistant and
Skin and Body Protection impervious clothing, such as a [2][6]

lab coat.

A NIOSH/MSHA or European
Standard EN 149 approved

: ) o Follow OSHA respirator
respirator is required if

regulations found in 29 CFR
1910.134 or European
Standard EN 149.[7]

Respiratory Protection exposure limits are exceeded
or if irritation or other

symptoms are experienced.[2]

[7]

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the handling area.[2][7] An operational eyewash station and
safety shower must be in close proximity.[7]

o Work within a certified chemical fume hood.
o Gather all necessary PPE and ensure it is in good condition.

» Prepare a designated and properly labeled waste container for 3,4-Dibromobenzoic acid.

[2]

2. Handling the Chemical:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_3_Bromobenzoic_Acid.pdf
https://www.chemicalbook.com/msds/3-4-dibromobenzoic-acid.pdf
https://www.chemicalbook.com/msds/3-4-dibromobenzoic-acid.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_3_Bromobenzoic_Acid.pdf
https://www.chemicalbook.com/msds/3-4-dibromobenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC352490010&productDescription=3+5-DIBROMOBENZOIC+ACID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC352490010&productDescription=3+5-DIBROMOBENZOIC+ACID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-4-dibromobenzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC352490010&productDescription=3+5-DIBROMOBENZOIC+ACID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC352490010&productDescription=3+5-DIBROMOBENZOIC+ACID+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1298454?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-4-dibromobenzoic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Wear all required PPE before handling the chemical.
Avoid the formation of dust and aerosols.[2]
Carefully weigh and transfer the chemical, minimizing agitation.

Avoid contact with skin and eyes.[2] In case of accidental contact, immediately flush the
affected area with copious amounts of water for at least 15 minutes and seek medical
attention.[2][5]

Do not eat, drink, or smoke in the handling area.[4]

. Post-Handling and Storage:

Securely close the container of 3,4-Dibromobenzoic acid.

Store the container in a dry, cool, and well-ventilated place, away from incompatible
materials such as strong oxidizing agents and strong bases.[2][7]

Decontaminate the work area and any equipment used.

Remove PPE carefully to avoid skin contamination and wash hands thoroughly after
handling.[2][5]

Disposal Plan

1

. Waste Ildentification and Segregation:

All waste containing 3,4-Dibromobenzoic acid must be treated as hazardous waste.[5]

Segregate this waste from other laboratory waste streams to prevent mixing with
incompatible substances.

. Container Selection and Labeling:

Use a dedicated, leak-proof, and sealable container for the collection of 3,4-
Dibromobenzoic acid waste.
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e The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "3,4-Dibromobenzoic acid".

3. Waste Accumulation and Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area.

e The storage area should be cool and dry.
4. Professional Disposal Arrangement:

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

o Under no circumstances should this chemical be disposed of down the drain or in regular
solid waste.[2][5] Contaminated packaging should also be disposed of as hazardous waste.

[2]

Experimental Workflow Visualization
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Caption: Workflow for Safe Handling and Disposal of 3,4-Dibromobenzoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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